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Compound of Interest

Compound Name: 2-Ethylhexyl bromide-d17

Cat. No.: B12394808 Get Quote

Technical Guide: 2-Ethylhexyl bromide-d17
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Ethylhexyl bromide-d17, a deuterated analog of 2-Ethylhexyl bromide. This

document is intended for use by professionals in research and development who require

detailed information on this compound for applications such as isotopic labeling, mechanistic

studies, and as a building block in the synthesis of complex molecules.

Core Chemical Properties
2-Ethylhexyl bromide-d17 is the deuterated form of 2-Ethylhexyl bromide where all 17

hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it a

valuable tool in mass spectrometry-based studies and for altering the metabolic profile of

parent molecules. Due to the limited availability of experimental data for the deuterated

compound, properties of the non-deuterated analog are provided for comparison and as an

estimation where applicable.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of 2-Ethylhexyl
bromide-d17 and its non-deuterated counterpart.

Table 1: Properties of 2-Ethylhexyl bromide-d17
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Property Value Source

Molecular Formula C₈D₁₇Br [1]

Molecular Weight 210.23 g/mol [1]

CAS Number 1398065-97-8 [2]

Appearance
Not specified (likely a colorless

liquid)
Inferred

Boiling Point No data available -

Density No data available -

Refractive Index No data available -

Table 2: Properties of 2-Ethylhexyl bromide (non-deuterated)

Property Value Source

Molecular Formula C₈H₁₇Br [3]

Molecular Weight 193.12 g/mol [3]

CAS Number 18908-66-2 [3]

Appearance Colorless liquid [3]

Boiling Point 75-77 °C at 16 mmHg [4]

Density 1.086 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.4538 [4]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and ethyl acetate.

[5][6]

Experimental Protocols
While specific experimental protocols for the synthesis of 2-Ethylhexyl bromide-d17 are not

readily available in the literature, a standard method for the conversion of a primary alcohol to
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an alkyl bromide can be adapted. The most common and effective method for this

transformation on a laboratory scale is the use of phosphorus tribromide (PBr₃).

Synthesis of 2-Ethylhexyl bromide-d17 from 2-
Ethylhexanol-d18
This protocol describes a general procedure for the bromination of the deuterated alcohol

precursor.

Materials:

2-Ethylhexanol-d18 (perdeuterated)

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve 2-Ethylhexanol-d18 in anhydrous diethyl ether under an inert

atmosphere (e.g., nitrogen or argon). Cool the flask in an ice bath to 0 °C.
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Addition of PBr₃: Slowly add one-third of a molar equivalent of phosphorus tribromide

dropwise to the stirred solution of the alcohol. Maintain the temperature at 0 °C during the

addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir the mixture for 12-24 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Workup: Carefully quench the reaction by slowly adding ice-cold water. Transfer the mixture

to a separatory funnel.

Extraction: Separate the organic layer. Wash the organic layer sequentially with cold water,

saturated sodium bicarbonate solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure 2-
Ethylhexyl bromide-d17.

Visualizations
The following diagrams illustrate the synthesis workflow and a typical reaction pathway for 2-
Ethylhexyl bromide-d17.

Reaction Setup Reaction Workup & Purification
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Caption: Synthesis workflow for 2-Ethylhexyl bromide-d17.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12394808?utm_src=pdf-body
https://www.benchchem.com/product/b12394808?utm_src=pdf-body
https://www.benchchem.com/product/b12394808?utm_src=pdf-body
https://www.benchchem.com/product/b12394808?utm_src=pdf-body
https://www.benchchem.com/product/b12394808?utm_src=pdf-body-img
https://www.benchchem.com/product/b12394808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Ethylhexyl bromide-d17
(C8D17Br)

+
Nucleophile (Nu-)

Transition State
[Nu---C---Br]δ-

SN2 Attack Product (C8D17-Nu)
+

Bromide (Br-)

Inversion of Stereochemistry

Click to download full resolution via product page

Caption: General Sₙ2 reaction of 2-Ethylhexyl bromide-d17.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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